Cas no 832741-20-5 (1-(2-chloro-4-fluorobenzyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-chloro-4-fluorobenzyl)-1H-1,2,4-triazol-3-amine
• CAS No: 832741-20-5
• MF: C₉H₈ClFN₄
• MW: 226.638023376465
• MDL: MFCD03422587
• CID: 2952258
• PubChem ID: 7019338
• Update Time: 2025-08-05

1-(2-chloro-4-fluorobenzyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-氯-4-氟苄基)-1H-1,2,4-3-氨基-1,2,4-三氮唑
• 1-(2-chloro-4-fluorobenzyl)-1H-1,2,4-triazol-3-amine
• 1-[(2-chloro-4-fluorophenyl)methyl]-1,2,4-triazol-3-amine
• 1-(2-Chloro-4-fluoro-benzyl)-1H-[1,2,4]triazol-3-ylamine
• 1H-1,2,4-triazol-3-amine, 1-[(2-chloro-4-fluorophenyl)methyl]-
• BBL039337
• STK313341
• 1-[(2-chloro-4-fluorophenyl)methyl]-1H-1,2,4-triazol-3-amine
• 1-(2-Chloro-4-fluorobenzyl)-1,2-dihydro-3h-1,2,4-triazol-3-imine
• CS-0269289
• 1-[(2-chloro-4-fluoro-phenyl)methyl]-1,2,4-triazol-3-amine
• EN300-228714
• MFCD03422587
• 832741-20-5
• ALBB-011659
• LS-03697
• C9H8ClFN4
• DB-017080
• H26622
• AKOS000305061

• MDL： MFCD03422587
• Inchi： 1S/C9H8ClFN4/c10-8-3-7(11)2-1-6(8)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14)
• InChI Key： AQRVJMONBCVKBA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=NC(N)=N1)F

Computed Properties

• Exact Mass: 226.0421521Da
• Monoisotopic Mass: 226.0421521Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7

1-(2-chloro-4-fluorobenzyl)-1H-1,2,4-triazol-3-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes